3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide

• Molecular Formula: C14H21FN2O
• Molecular Weight: 252.33 g/mol
• IUPAC Name: 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C14H21FN2O/c1-3-4-10-17(2)11-9-14(18)16-13-7-5-12(15)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,16,18)
• InChI Key: CHFNDTLLXQWWQQ-UHFFFAOYSA-N
• SMILES: CCCCN(C)CCC(=O)NC1=CC=C(C=C1)F

Description

3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide, also known as flmodafinil, is a synthetic compound that belongs to the eugeroic class of drugs. It is a modified version of modafinil, a well-known wakefulness-promoting agent that is used to treat sleep disorders such as narcolepsy and sleep apnea. Flmodafinil has been found to have similar effects to modafinil, but with a longer duration of action and greater potency.

Mechanism of Action

The exact mechanism of action of 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide is not fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. These neurotransmitters are involved in regulating wakefulness, attention, and mood.
Biochemical and Physiological Effects:
Flmodafinil has been found to have several biochemical and physiological effects, including increasing wakefulness, reducing fatigue, and improving cognitive performance. It has also been shown to increase heart rate and blood pressure, although these effects are generally mild and well-tolerated.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide in lab experiments is its potency and long duration of action, which allows for sustained effects and reduces the need for frequent dosing. However, one limitation is that its effects may vary depending on the individual, and it may not be suitable for use in certain populations, such as those with cardiovascular disease.

Future Directions

There are several potential future directions for research on 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide, including investigating its effects on specific cognitive functions, such as memory and decision-making, and exploring its potential as a treatment for conditions such as depression and ADHD. Additionally, researchers may investigate the potential for developing new eugeroic compounds based on the structure of 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide, with improved potency and duration of action.

Synthesis Methods

The synthesis of 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide involves several steps, starting with the reaction of 4-fluoroacetophenone with butylmagnesium bromide to form 4-fluorophenylbutanol. This intermediate is then reacted with methylamine and acetic anhydride to form N-methyl-4-fluorophenylbutanamide. The final step involves the reaction of this compound with butylamine to form 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide.

Scientific Research Applications

Flmodafinil has been the subject of several scientific studies, with researchers investigating its potential as a cognitive enhancer, as well as its effects on sleep and wakefulness. One study found that 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide improved cognitive performance in healthy adults, particularly in tasks that required sustained attention and working memory. Another study found that 3-[butyl(methyl)amino]-N-(4-fluorophenyl)propanamide increased wakefulness and reduced sleepiness in individuals with obstructive sleep apnea.